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Compound of Interest

Compound Name: Ipratropium Bromide Impurity E

CAS No.: 183626-76-8

Cat. No.: B602118

Get Quote

Executive Summary & Chemical Identity
Ipratropium Bromide Impurity E (Chemical Name: 8-isopropyl-3α-hydroxy-1αH,5αH-

tropanium bromide or N-isopropylnoratropine) is a structural analog of the active

pharmaceutical ingredient (API) Ipratropium Bromide.[1]

In drug development and quality control, impurities are often treated with a "worst-case"

toxicological assumption.[1] As a quaternary ammonium tropane derivative, Impurity E shares

the potent anticholinergic properties of its parent compound. Improper disposal poses two

critical risks: occupational exposure (via dust inhalation causing mydriasis or bronchospasm)

and aquatic toxicity (quaternary ammoniums are stable and harmful to aquatic life).

Scientific Directive: Treat Impurity E with the same containment rigor as the parent API

(Ipratropium Bromide). Neutralization at the bench is not recommended due to the stability of

the tropane ring; high-temperature incineration is the only validated disposal method.[1]
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Parameter Detail

Common Name Ipratropium Bromide Impurity E (EP/BP)

Chemical Name

(1R,3r,5S)-8-(1-methylethyl)-8-

azabicyclo[3.2.1]oct-3-yl (2RS)-3-hydroxy-2-

phenylpropanoate

CAS Number 183626-76-8 (or 22235-81-0 for free base)

Molecular Formula C₁₉H₂₇NO₃ (Free Base) / C₁₉H₂₈BrNO₃ (Salt)

Primary Hazard Anticholinergic (Muscarinic Antagonist)

Physical State Solid (White to off-white crystalline powder)

Disposal Method

High-Temperature Incineration (Non-

Halogenated or Halogenated depending on salt

form)

Hazard Identification & Safety Protocols
Before initiating disposal, you must acknowledge the mechanism of action. Ipratropium analogs

inhibit parasympathetic nerve impulses. Inhalation of dust is the primary vector for lab

accidents, often resulting in inadvertent eye dilation (anisocoria) if dust settles on the cornea.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 or P100 respirator (if handling open powder outside a

fume hood).

Ocular: Chemical safety goggles (Safety glasses are insufficient for fine potent powders).

Dermal: Nitrile gloves (Double-gloving recommended; 0.11mm minimum thickness).

Operational Disposal Workflow
This protocol prioritizes containment over treatment. We do not attempt to degrade the tropane

ring chemically in the lab, as this creates uncharacterized byproducts.
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A. Solid Waste (Powder/Crystals)
Step 1: Primary Containment. Do not throw loose powder into a general waste bin. Place the

substance in a clear polyethylene bag or a screw-top high-density polyethylene (HDPE) jar.

[1]

Step 2: Solvent Wetting (Dust Control). If you have residual powder in a weighing boat, wet it

slightly with water or methanol before bagging. This prevents "puffing" when the waste bag is

compressed later.

Step 3: Secondary Containment. Place the primary container into a secondary "Hazardous

Waste" bag (typically yellow or transparent, depending on facility codes).

Step 4: Tagging. Label as "Toxic Solid Waste - Ipratropium Derivative."

B. Liquid Waste (HPLC Effluent/Mother Liquor)
Step 1: Segregation. Do not mix with oxidizers (e.g., Nitric Acid) or strong bases. Segregate

into "Aqueous" or "Organic" waste streams based on the solvent composition.

Step 2: pH Check. Ensure the waste solution is between pH 5 and 9 to prevent container

corrosion, though the impurity itself is stable.

Step 3: Container Selection. Use HDPE carboys. Glass is acceptable but poses a breakage

risk.

Step 4: No Drain Disposal.CRITICAL: Quaternary ammonium compounds are toxic to

microorganisms in water treatment plants. Never pour Ipratropium residues down the sink.[2]

Emergency Spill Management (The "Wet Wipe"
Method)
If Impurity E powder is spilled on the bench:

Evacuate the immediate area of non-essential personnel.

Do NOT Sweep. Dry sweeping generates aerosols.
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Cover the spill with a paper towel soaked in water or a dilute detergent.

Wipe inward from the periphery to the center.

Dispose of all cleanup materials as Hazardous Solid Waste (see Section 3A).

Decision Logic for Disposal
The following diagram illustrates the decision-making process for disposing of Ipratropium

Impurity E, ensuring compliance with environmental safety standards.
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Figure 1: Decision tree for the segregation and disposal of Ipratropium Bromide Impurity E.

Regulatory Compliance (RCRA & EPA)
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While Ipratropium Bromide is not explicitly listed on the EPA's P-list (acutely hazardous) or U-

list, it falls under the "Characteristic Waste" or general "Pharmaceutically Active" guidelines

depending on concentration.[1]

RCRA Status: Non-listed, but must be characterized. If mixed with flammable solvents (e.g.,

Methanol), it carries the D001 (Ignitable) code.[1]

Best Practice: Many institutions classify all anticholinergic API waste conservatively.

Waste Code Recommendation: If no specific state code exists, utilize "Non-Regulated

Chemical Waste - Incinerate Only" to ensure it does not end up in a landfill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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